N-(4-acetylphenyl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C22H24N4O4S/c1-5-6-15-11-23-20-18(21(29)26(4)22(30)25(20)3)19(15)31-12-17(28)24-16-9-7-14(8-10-16)13(2)27/h7-11H,5-6,12H2,1-4H3,(H,24,28)
• InChI Key: YUJLNBQLRJDZBO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC(=O)NC3=CC=C(C=C3)C(=O)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

N-(4-acetylphenyl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H24N4O4S and its molecular weight is 440.52. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

• The compound has been explored for its potential in antitumor applications. A study demonstrated the synthesis of novel pyrimidiopyrazole derivatives, including compounds related to N-(4-acetylphenyl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide, showing significant in vitro antitumor activity against the HepG2 cell line (Fahim, Elshikh, & Darwish, 2019).

COX Inhibition and Anti-inflammatory Activity

• Derivatives of this compound have been synthesized and evaluated for their cyclooxygenase inhibition and anti-inflammatory activity. Some derivatives demonstrated better COX-2 inhibitory activity and less ulcerogenic liability than standard drugs, which could lead to new anti-inflammatory agents (Abdelgawad, Bakr, & Azouz, 2018).

Anticonvulsant Properties

• Research into the synthesis of thioacetamide derivatives of pyrimidine showed moderate anticonvulsant activity. These compounds were evaluated for their affinity with anticonvulsant biotargets, such as Type-A γ-aminobutyric acid receptor and gamma-aminobutyric acid-aminotransferase enzyme, highlighting their potential in this area (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Structural Analysis and Synthesis

• Studies have been conducted on the structure and synthesis of related compounds, providing insights into their molecular structure and conformational behavior. This includes research into N-(2,4-Dichlorophenyl)-2-[6-methyl-2,4-dioxo-3-(thietan-3-yl)-1,2,3,4-tetrahydropyrimidine-1-yl]acetamide, which is structurally related (Kataev et al., 2021).

Molecular Imprinted Polymer Applications

• The compound has been used in the study of molecular imprinted polymers as organic fillers on bagasse cellulose fibers, demonstrating its potential in material science and biological applications (Fahim & Abu-El Magd, 2021).